7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C21H22N6O3
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-1,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H22N6O3/c1-12-7-5-6-8-15(12)23-20(28)18-13(2)22-21-24-25-26-27(21)19(18)14-9-10-16(29-3)17(11-14)30-4/h5-11,19H,1-4H3,(H,23,28)(H,22,24,26)
• InChI Key: PBYWXQWPQWWTDI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C3N=NNN3C2C4=CC(=C(C=C4)OC)OC)C
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(NC3=NN=NN3C2C4=CC(=C(C=C4)OC)OC)C

Description

7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest to researchers due to its unique structure and potential applications in various fields of study.

Mechanism of Action

The mechanism of action of 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide is not fully understood. However, it is believed to work by inhibiting specific enzymes and receptors in the body that are involved in various cellular processes. This inhibition can lead to the suppression of cancer cell growth and the protection of neurons from damage.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential anti-cancer and neuroprotective effects. Additionally, this compound has been shown to have a low toxicity profile and is well-tolerated in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide in lab experiments include its potential anti-cancer and neuroprotective effects, as well as its low toxicity profile. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide. These include further studies to understand its mechanism of action, as well as its potential use in the treatment of other diseases such as Parkinson's disease. Additionally, research could focus on developing new and more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide involves several steps. The starting materials include 3,4-dimethoxybenzaldehyde, 2-methylbenzylamine, and 5-methyl-1H-tetrazole. These compounds are reacted together in the presence of a catalyst and under specific reaction conditions to form the desired product.

Scientific Research Applications

The compound 7-(3,4-dimethoxyphenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxamide has potential applications in various fields of scientific research. It has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, as it has been shown to have neuroprotective effects.